BE“GH@ Methodological & Application

Check Availability & Pricing

"protocols for handling and storing 4-
Methoxybut-3-enoic acid"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Methoxybut-3-enoicacid

Cat. No.: B15250646

Application Notes and Protocols for 4-Methoxy-
3-buten-2-one

Disclaimer: The following information pertains to 4-Methoxy-3-buten-2-one, as extensive public
information on "4-Methoxybut-3-enoic acid" is not readily available. Please verify the chemical
identity before proceeding with any handling or storage protocols.

These application notes provide essential guidelines for the safe handling and storage of 4-
Methoxy-3-buten-2-one, a versatile reagent used in various chemical syntheses. The
information is intended for researchers, scientists, and drug development professionals.

Product Information and Physical Properties
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Property

Value

Chemical Name

4-Methoxy-3-buten-2-one

(2)-4-methoxybut-3-en-2-one, 3Z-4-methoxybut-

Synonyms 3-en-2-one

CAS Number 4652-27-1

Molecular Formula C5H802

Molecular Weight 100.12 g/mol

Appearance Colorless to light yellow liquid

Boiling Point 66°C to 69°C (12 mmHg); 200°C (lit.)[1][2]
Density 0.982 - 0.99 g/mL at 25°C (lit.)[1][2]

Flash Point 63°C (145°F)[1]; 146°F[2][3]

Refractive Index

1.465 (lit.)[1]; n20/D 1.468(it.)[2][3]

Solubility

Miscible with tetrahydrofuran, ether, acetonitrile,

and benzene.[1][3]

Safety and Handling Protocols

2.1. Personal Protective Equipment (PPE)

A comprehensive safety assessment should be conducted before handling 4-Methoxy-3-buten-

2-one. The following PPE is recommended:

» Eye Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile) and a lab coat.

o Respiratory Protection: Use in a well-ventilated area or with a fume hood. If inhalation risk is

high, a respirator may be necessary.

2.2. General Handling Precautions
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Avoid contact with skin and eyes.[2]

Avoid inhalation of vapor or mist.[2]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][2]

Handle in a well-ventilated place.[1][2]

Keep the container tightly closed when not in use.[1]

2.3. First Aid Measures

If on Skin: Wash with plenty of soap and water.[2]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[2]

« If Inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.

[2]

o |f Swallowed: Seek immediate medical attention.

Storage Protocols

Proper storage is crucial to maintain the stability and integrity of 4-Methoxy-3-buten-2-one.

Storage Condition Recommendation
Temperature 2-8°C[2][3]

Store in a dry, well-ventilated place.[1] Sealed in
Atmosphere

dry.[3]
Container Keep container tightly closed.[1]
Incompatibilities Keep away from sources of ignition.[1]

Experimental Workflow
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The following diagram illustrates a general workflow for handling and storing 4-Methoxy-3-
buten-2-one in a laboratory setting.

Workflow for Handling and Storing 4-Methoxy-3-buten-2-one
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Caption: General laboratory workflow for 4-Methoxy-3-buten-2-one.

Spill and Disposal Procedures

5.1. Spill Response

In case of a spill, evacuate the area and ensure adequate ventilation. Absorb the spill with an
inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal. Do not
allow the material to enter drains or waterways.

5.2. Waste Disposal

Dispose of unused material and contaminated waste in accordance with local, state, and
federal regulations. Contact a licensed professional waste disposal service to dispose of this
material.

Note: This information is a summary and does not purport to be all-inclusive. It should be used
only as a guide. The user should consult the Safety Data Sheet (SDS) for more detailed
information and conduct a thorough risk assessment before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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